Cas no 112474-06-3 (Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester)

112474-06-3 structure
Product name:Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
- (3-phenoxyphenyl)methyl 5-methyl-2-propan-2-ylhexanoate
- (3-Phenoxyphenyl)methyl 5-methyl-2-(propan-2-yl)hexanoate
- 112474-06-3
- Hexanoic acid, 5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
- DTXSID20920791
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- Inchi: InChI=1S/C23H30O3/c1-17(2)13-14-22(18(3)4)23(24)25-16-19-9-8-12-21(15-19)26-20-10-6-5-7-11-20/h5-12,15,17-18,22H,13-14,16H2,1-4H3
- InChI Key: CJXJIZUIJVJHME-UHFFFAOYSA-N
- SMILES: CC(CCC(C(OCC1C=CC=C(OC2C=CC=CC=2)C=1)=O)C(C)C)C
Computed Properties
- Exact Mass: 354.2196
- Monoisotopic Mass: 354.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Related Literature
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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3. Book reviews
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
Additional information on Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
测试
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